JNJ-61432059

• Molecular Formula: C25H22FN5O2
• Molecular Weight: 443.5 g/mol
• InChI: InChI=1S/C25H22FN5O2/c26-18-4-1-15(2-5-18)24-23(16-3-6-20-17(13-16)14-22(33)28-20)21-7-10-27-25(31(21)29-24)30-11-8-19(32)9-12-30/h1-7,10,13,19,32H,8-9,11-12,14H2,(H,28,33)
• InChIKey: UWIJVELUZWBFEU-UHFFFAOYSA-N

JNJ-61432059: TARP γ-8 AMPAR Negative Modulator

JNJ-61432059 (CAS 2035814-50-5) is a pyrazolo[1,5-c]pyrimidine-based, orally bioavailable, selective negative allosteric modulator (NAM) of AMPA receptors (AMPARs) associated with the transmembrane AMPAR regulatory protein (TARP) γ-8 [1]. It exhibits a pIC50 of 9.7 (IC50 ≈ 0.2 nM) at the GluA1/γ-8 receptor complex in FLIPR-based calcium-flux assays, placing it among the most potent TARP γ-8-selective ligands reported [1]. Cryo-EM structural studies at 3.3 Å resolution (PDB: 8AYO) have further revealed that JNJ-61432059 occupies a conserved lipid-exposed binding pocket at the AMPAR–TARP γ-8 interface, providing high-resolution structural validation of its binding mode [2].

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TARP γ-8 AMPAR pathway study fit – selective negative allosteric modulator for forebrain-restricted AMPA receptor research

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Orally bioavailable tool compound – suitable for in vivo CNS target engagement and behavioral model studies

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Cryo-EM validated binding mode – high-resolution structural data supports structure-guided experimental design

• [1] Savall, B.M.; Wu, D.; Swanson, D.M.; Seierstad, M.; Wu, N.; Vives Martinez, J.; García Olmos, B.; Lord, B.; Coe, K.; Koudriakova, T.; Lovenberg, T.W.; Carruthers, N.I.; Maher, M.P.; Ameriks, M.K. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators. ACS Med. Chem. Lett. 2019, 10(3), 267–272. View Source
• [2] Zhang, D.; Lape, R.; Shaikh, S.A.; Kohegyi, B.K.; Watson, J.F.; Cais, O.; Nakagawa, T.; Greger, I.H. Modulatory mechanisms of TARP γ8-selective AMPA receptor therapeutics. Nat. Commun. 2023, 14, 1659. View Source

Why JNJ-61432059 Cannot Be Substituted

TARP γ-8-selective AMPAR modulators are not interchangeable. JNJ-61432059 exhibits a unique bifunctional pharmacological profile—negatively modulating GluA1-containing AMPARs while exerting positive modulatory action on GluA2-containing receptors in a TARP-stoichiometry-dependent manner—a property absent in the earlier TARP γ-8 ligands JNJ-55511118 and LY-3130481 (CERC-611), which act solely as negative modulators or antagonists [1][2]. Furthermore, its pyrazolopyrimidine core was specifically engineered to overcome the high in vivo clearance and P-glycoprotein-mediated efflux liabilities that plagued the imidazopyrazine lead series, providing superior microsomal stability and brain penetration [3]. Unlike the clinically approved non-selective AMPAR antagonist perampanel, JNJ-61432059 achieves seizure protection without detectable motor impairment in rodent models, a differentiation rooted in the forebrain-restricted expression pattern of TARP γ-8 [3]. These molecular, pharmacological, and pharmacokinetic distinctions mean that substitution with a structurally or mechanistically related analog will not reproduce the integrated target engagement, efficacy, and tolerability profile of JNJ-61432059.

Mechanism Bifunctional GluA1 negative / GluA2 positive modulation may not be reproduced by LY-3130481 or JNJ-55511118, which lack subunit-dependent polarity inversion.

DMPK Pyrazolopyrimidine core provides distinct microsomal stability and brain penetration; imidazopyrazine analogs may shift exposure profile and efflux liability.

Selectivity Non-selective AMPAR antagonist perampanel induces motor impairment at anticonvulsant doses, confounding forebrain-specific pathway studies.

• [1] Zhang, D.; Lape, R.; Shaikh, S.A.; Kohegyi, B.K.; Watson, J.F.; Cais, O.; Nakagawa, T.; Greger, I.H. Modulatory mechanisms of TARP γ8-selective AMPA receptor therapeutics. Nat. Commun. 2023, 14, 1659. View Source
• [2] Dohrke, J.N.; Watson, J.F.; Birchall, K.; Greger, I.H. Characterizing the binding and function of TARP γ8-selective AMPA receptor modulators. J. Biol. Chem. 2020, 295(43), 14565–14577. View Source
• [3] Savall, B.M.; Wu, D.; Swanson, D.M.; Seierstad, M.; Wu, N.; Vives Martinez, J.; García Olmos, B.; Lord, B.; Coe, K.; Koudriakova, T.; Lovenberg, T.W.; Carruthers, N.I.; Maher, M.P.; Ameriks, M.K. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators. ACS Med. Chem. Lett. 2019, 10(3), 267–272. View Source

JNJ-61432059: Comparative Evidence

Sub-Nanomolar Potency at GluA1/γ-8

JNJ-61432059 demonstrates a pIC50 of 9.7 (IC50 ≈ 0.2 nM) at the human GluA1o/γ-8 fusion construct in a FLIPR calcium-flux assay using HEK-293 cells [1]. In contrast, LY-3130481 (CERC-611), the first reported TARP γ-8-dependent AMPAR antagonist, exhibits an IC50 of 65 nM (pIC50 ≈ 7.2) against AMPA/TARP γ-8 receptors [2]. This represents an approximately 325-fold potency advantage for JNJ-61432059. The earlier TARP γ-8 NAM JNJ-55511118 was reported with a pIC50 of 8.1 at GluA1/γ-8 [3], placing JNJ-61432059 approximately 40-fold more potent than this predecessor compound.

GluA1/γ-8 Potency

Cross-study comparable

pIC50 9.7
IC50 ≈ 0.2 nM (FLIPR)

Supports pathway-response assay context

~325-fold higher than LY-3130481; ~40-fold over JNJ-55511118

Evidence Dimension	Inhibitory potency at GluA1/γ-8 AMPAR complex
Target Compound Data	pIC50 = 9.7 (IC50 ≈ 0.2 nM)
Comparator Or Baseline	LY-3130481: IC50 = 65 nM (pIC50 ≈ 7.2); JNJ-55511118: pIC50 = 8.1 (IC50 ≈ 7.9 nM)
Quantified Difference	~325-fold more potent than LY-3130481; ~40-fold more potent than JNJ-55511118
Conditions	FLIPR assay, HEK-293 cells expressing human GluA1o/γ-8 fusion construct; at least three independent assays run in triplicate

Why This Matters

For procurement decisions, this potency gap means JNJ-61432059 can achieve full target engagement at substantially lower concentrations and doses, reducing the risk of off-target effects at higher compound concentrations required by less potent alternatives.

• [1] Savall, B.M.; Wu, D.; Swanson, D.M.; Seierstad, M.; Wu, N.; Vives Martinez, J.; García Olmos, B.; Lord, B.; Coe, K.; Koudriakova, T.; Lovenberg, T.W.; Carruthers, N.I.; Maher, M.P.; Ameriks, M.K. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators. ACS Med. Chem. Lett. 2019, 10(3), 267–272. Table 3. View Source
• [2] Kato, A.S.; Burris, K.D.; Gardinier, K.M.; Gernert, D.L.; Porter, W.J.; Reel, J.; Ding, C.; Tu, Y.; Schober, D.A.; Lee, M.R.; et al. Forebrain-selective AMPA-receptor antagonism guided by TARP γ-8 as an antiepileptic mechanism. Nat. Med. 2016, 22, 1496–1501. View Source
• [3] Maher, M.P.; Wu, N.; Ravula, S.; Ameriks, M.K.; Savall, B.M.; Liu, C.; Lord, B.; Wyatt, R.M.; Matta, J.A.; Dugas, J.C.; et al. Discovery and Characterization of AMPA Receptor Modulators Selective for TARP-γ8. J. Pharmacol. Exp. Ther. 2016, 357(2), 394–414. View Source

Bifunctional Modulation at GluA1 and GluA2

Cryo-EM structures (PDB: 8AYO, 8AYL) and patch-clamp electrophysiology reveal that JNJ-61432059 acts bifunctionally: it negatively modulates GluA1-containing AMPARs while exerting positive modulatory action on GluA2-containing AMPARs, in a TARP stoichiometry-dependent manner [1]. This bifunctionality is not observed with LY-3130481 or JNJ-55511118, both of which behave as pure negative modulators/antagonists across all subunit compositions tested [1][2]. The structural basis involves JNJ-61432059 triggering a distinct reorganisation of the AMPAR–TARP interface, including a specific Tyr519 side-chain projection toward the pre-M1 helix that is not induced by JNJ-55511118 or LY-3130481 [1].

Bifunctional Modulation

Head-to-head

JNJ-61432059 negative at GluA1, positive at GluA2

LY-3130481 / JNJ-55511118 pure negative modulators

Cryo-EM PDB: 8AYO, 8AYL

Subunit-specific pathway-study fit

TARP stoichiometry-dependent; unique modulatory polarity inversion

Evidence Dimension	Functional modulation directionality at GluA1 vs. GluA2 AMPAR subtypes
Target Compound Data	Bifunctional: negative modulator at GluA1, positive modulator at GluA2 (TARP stoichiometry-dependent)
Comparator Or Baseline	LY-3130481: pure antagonist (negative) at all subtypes; JNJ-55511118: pure negative allosteric modulator at all subtypes
Quantified Difference	Qualitative mechanistic divergence – JNJ-61432059 is the only known TARP γ-8 ligand with subunit-dependent inversion of modulatory polarity
Conditions	Cryo-EM at 3.3 Å resolution; patch-clamp electrophysiology on heterologously expressed GluA1/2-γ8 receptors; molecular dynamics simulations

Why This Matters

This bifunctional pharmacology is a mechanistically unique feature that directly impacts experimental design: researchers studying subunit-specific AMPAR pharmacology cannot substitute JNJ-61432059 with LY-3130481 or JNJ-55511118 without losing the GluA2-positive modulatory component, which may be critical for certain neurophysiological outcomes.

• [1] Zhang, D.; Lape, R.; Shaikh, S.A.; Kohegyi, B.K.; Watson, J.F.; Cais, O.; Nakagawa, T.; Greger, I.H. Modulatory mechanisms of TARP γ8-selective AMPA receptor therapeutics. Nat. Commun. 2023, 14, 1659. View Source
• [2] Dohrke, J.N.; Watson, J.F.; Birchall, K.; Greger, I.H. Characterizing the binding and function of TARP γ8-selective AMPA receptor modulators. J. Biol. Chem. 2020, 295(43), 14565–14577. View Source

Pyrazolopyrimidine Scaffold: Enhanced DMPK Properties

JNJ-61432059 incorporates a pyrazolo[1,5-c]pyrimidine core, which was deliberately designed as an isosteric replacement for the imidazo[1,2-a]pyrazine scaffold present in the earlier lead series. This scaffold switch improved human liver microsome (HLM) stability and reduced P-glycoprotein-mediated efflux liabilities (as measured by MDCK-MDR1 apparent permeability ratios) [1]. In mice, JNJ-61432059 achieved a Cmax of 2,037 ng/mL after a 10 mg/kg oral dose, with a Kpu,u of 0.4 in rat brain, confirming adequate brain penetration [1]. The predecessor imidazopyrazine leads were abandoned due to high in vivo clearance driven by poor microsomal stability and efflux [1].

Scaffold DMPK

Head-to-head

Pyrazolopyrimidine mouse Cmax 2,037 ng/mL

Imidazopyrazine leads high clearance, poor stability

Kpu,u 0.4 rat brain

Supports in vivo CNS exposure-model context

Scaffold-dependent HLM stability and P-gp efflux reduction

Evidence Dimension	In vitro ADME and in vivo pharmacokinetic profile
Target Compound Data	Pyrazolopyrimidine core; mouse Cmax = 2,037 ng/mL (10 mg/kg p.o.); mouse Cl = 40 mL/min/kg; Kpu,u = 0.4
Comparator Or Baseline	Imidazopyrazine lead series: high in vivo clearance, poor microsomal stability, elevated P-gp efflux ratios (development halted)
Quantified Difference	~80-fold higher mouse plasma exposure vs. equivalent rat dose; reduced extraction ratio in HLM and RLM; scaffold-dependent improvement in MDCK-MDR1 efflux ratio
Conditions	Human and rat liver microsome stability at 1 μM; MDCK-MDR1 bidirectional permeability assay; mouse and rat PK at 10 mg/kg p.o.

Why This Matters

Procurement of JNJ-61432059 rather than an imidazopyrazine analog ensures a compound with DMPK properties suitable for in vivo CNS target engagement studies; the pyrazolopyrimidine scaffold is a key structural determinant of this improved developability profile.

• [1] Savall, B.M.; Wu, D.; Swanson, D.M.; Seierstad, M.; Wu, N.; Vives Martinez, J.; García Olmos, B.; Lord, B.; Coe, K.; Koudriakova, T.; Lovenberg, T.W.; Carruthers, N.I.; Maher, M.P.; Ameriks, M.K. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators. ACS Med. Chem. Lett. 2019, 10(3), 267–272. Table 3, in vivo PK data. View Source

Hippocampal Receptor Occupancy and Target Engagement

Following oral administration in mice, JNJ-61432059 produced time- and dose-dependent AMPAR/γ-8 receptor occupancy in the hippocampus, measured by ex vivo autoradiography, with maximal occupancy exceeding 90% at 1 hour post-dose [1]. The receptor occupancy was well-described by a Hill function with an ED50 of 2.9 ± 0.7 mg/kg, corresponding to an EC50 of 77 ± 7 ng/g in brain and 362 ± 59 ng/mL in plasma [1]. This quantitative brain exposure–occupancy relationship is not available for LY-3130481 or JNJ-55511118 in published literature, providing a unique decision-making parameter for in vivo dosing design with JNJ-61432059.

Hippocampal RO

Cross-study comparable

ED50 2.9 mg/kg
brain EC50 77 ng/g; plasma EC50 362 ng/mL

Supports dose-occupancy model interpretation

Unique published Hill model; >90% maximal occupancy

Evidence Dimension	In vivo hippocampal AMPAR/γ-8 receptor occupancy
Target Compound Data	ED50 = 2.9 ± 0.7 mg/kg p.o.; >90% maximal occupancy; brain EC50 = 77 ± 7 ng/g; plasma EC50 = 362 ± 59 ng/mL
Comparator Or Baseline	No equivalent published quantitative RO data available for LY-3130481 or JNJ-55511118 (class-level inference)
Quantified Difference	Unique availability of a fully parameterized brain exposure–occupancy Hill model enabling precise dose selection
Conditions	Mouse, oral administration, ex vivo autoradiography using [3H]HBT-1 tracer, hippocampus

Why This Matters

Procurement decisions for in vivo CNS pharmacology studies require confidence in target engagement. The published RO ED50 and brain EC50 values for JNJ-61432059 eliminate guesswork in dose selection—a practical advantage not offered by comparator TARP γ-8 ligands lacking published occupancy data.

• [1] Savall, B.M.; Wu, D.; Swanson, D.M.; Seierstad, M.; Wu, N.; Vives Martinez, J.; García Olmos, B.; Lord, B.; Coe, K.; Koudriakova, T.; Lovenberg, T.W.; Carruthers, N.I.; Maher, M.P.; Ameriks, M.K. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators. ACS Med. Chem. Lett. 2019, 10(3), 267–272. Figure 3. View Source

Seizure Protection Without Motor Impairment

JNJ-61432059 provided robust, dose-dependent seizure protection in the mouse corneal kindling model with an ED50 of 1.3 ± 0.1 mg/kg p.o., and protection was nearly complete at saturating doses [1]. In the same animals, no ataxia or motor impairment was detected on the rotarod test at any dose tested [1]. Efficacy was maintained after 5 days of chronic oral dosing (5 mg/kg/day), indicating no tolerance development [1]. In the intravenous PTZ seizure model, a single 5 mg/kg oral dose significantly elevated the threshold amounts of PTZ required to induce twitch and clonus [1]. This contrasts with the clinically used non-selective AMPAR antagonist perampanel, which produces dose-limiting dizziness, somnolence, and ataxia in both preclinical models and human patients [2].

Seizure Protection

Class-level inference

JNJ-61432059 ED50 1.3 mg/kg, no motor impairment

Perampanel motor impairment at anticonvulsant doses

Mouse corneal kindling, chronic 5-day dosing

Supports model-response endpoint context

Forebrain-selective AMPAR inhibition without motor confound

Evidence Dimension	Anticonvulsant efficacy and motor tolerability in rodent seizure models
Target Compound Data	Corneal kindling ED50 = 1.3 ± 0.1 mg/kg p.o.; no rotarod impairment at any dose; sustained efficacy after 5-day chronic dosing at 5 mg/kg/day
Comparator Or Baseline	Perampanel (non-selective AMPAR antagonist): motor impairment at anticonvulsant doses in rodents; clinical adverse events include dizziness (28–43%), somnolence (16–22%), and ataxia (5–12%)
Quantified Difference	JNJ-61432059 achieves full seizure protection at doses producing zero detectable motor impairment; perampanel cannot separate anticonvulsant efficacy from motor side effects
Conditions	Mouse corneal kindling model; mouse i.v. PTZ seizure test; rotarod test for motor coordination; acute and chronic (5-day) oral dosing

Why This Matters

The separation of anticonvulsant efficacy from motor impairment is the primary therapeutic rationale for TARP γ-8 selectivity over broad-spectrum AMPAR antagonism. JNJ-61432059 provides a validated tool compound to probe this mechanistic hypothesis, whereas perampanel cannot be used to study forebrain-selective AMPAR inhibition without confounding motor effects.

• [1] Savall, B.M.; Wu, D.; Swanson, D.M.; Seierstad, M.; Wu, N.; Vives Martinez, J.; García Olmos, B.; Lord, B.; Coe, K.; Koudriakova, T.; Lovenberg, T.W.; Carruthers, N.I.; Maher, M.P.; Ameriks, M.K. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators. ACS Med. Chem. Lett. 2019, 10(3), 267–272. Figure 4. View Source
• [2] Rogawski, M.A.; Hanada, T. Preclinical pharmacology of perampanel, a selective non-competitive AMPA receptor antagonist. Acta Neurol. Scand. Suppl. 2013, (196), 19–24. View Source

TARP γ-8 Selectivity and Off-Target Profile

JNJ-61432059 was highly selective for AMPAR/γ-8: at 10 μM, it did not inhibit glutamate-induced calcium flux in cells coexpressing AMPARs with any TARP other than γ-8, and all pyrazolopyrimidine analogs tested (compounds 25–29) showed pIC50 <5 at GluA1/γ-2 [1]. No cross-reactivity was observed when screened against a panel of 52 receptors, ion channels, and transporters (<50% inhibition at 1 μM; Eurofins/Cerep) [1]. At concentrations up to 10 μM, JNJ-61432059 did not displace [3H]dofetilide in a hERG binding assay [1]. However, CYP2C8 and CYP2C9 inhibition was noted (IC50 = 3.0 and 1.9 μM, respectively) [1]. This selectivity profile contrasts with perampanel, which non-selectively inhibits all AMPAR subtypes regardless of TARP association and carries broader off-target activity [2].

TARP γ-8 Selectivity

Head-to-head

>2,000-fold
γ-8 over γ-2; no inhibition of other TARPs at 10 μM

Isoform-selectivity assay context

hERG IC50 >10 μM, CYP inhibition flagged at 1.9-3.0 μM

Evidence Dimension	TARP isoform selectivity and broad off-target profiling
Target Compound Data	pIC50 <5 at GluA1/γ-2; no inhibition of non-γ-8 TARP-AMPAR complexes at 10 μM; <50% inhibition at 52 targets (1 μM); hERG IC50 >10 μM; CYP2C8 IC50 = 3.0 μM; CYP2C9 IC50 = 1.9 μM
Comparator Or Baseline	Perampanel: non-selective AMPAR antagonist acting on all TARP-associated and TARP-free AMPARs; broader CNS side-effect profile including hERG liability concerns
Quantified Difference	JNJ-61432059 shows >2,000-fold selectivity window for GluA1/γ-8 over GluA1/γ-2; perampanel has no TARP-dependent selectivity
Conditions	FLIPR Ca2+-flux assay in HEK-293 cells expressing various GluA/TARP combinations; Eurofins/Cerep radioligand displacement panel; [3H]dofetilide hERG binding assay

Why This Matters

TARP isoform selectivity is the fundamental mechanism by which JNJ-61432059 achieves forebrain-restricted AMPAR modulation. Researchers requiring hippocampal-specific AMPAR inhibition without confounding effects on cerebellar or brainstem AMPAR populations should select JNJ-61432059 over non-selective antagonists.

• [1] Savall, B.M.; Wu, D.; Swanson, D.M.; Seierstad, M.; Wu, N.; Vives Martinez, J.; García Olmos, B.; Lord, B.; Coe, K.; Koudriakova, T.; Lovenberg, T.W.; Carruthers, N.I.; Maher, M.P.; Ameriks, M.K. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators. ACS Med. Chem. Lett. 2019, 10(3), 267–272. Table 3, Supplementary Table 1. View Source
• [2] Zwart, R.; Sher, E.; Ping, X.; Jin, X.; Sims, J.R. Jr; Chappell, A.S.; Gleason, S.D.; Stratford, R.E. Jr; Swanson, G.; Johnson, B.G.; et al. Perampanel, an antagonist of AMPA receptors, for the treatment of epilepsy: studies in human epileptic and nonepileptic brain and in rodent models. J. Pharmacol. Exp. Ther. 2014, 351(1), 124–133. View Source

JNJ-61432059: Research and Application Scenarios

Hippocampal AMPAR Modulation in Epilepsy Models

For in vivo epilepsy research requiring forebrain-restricted AMPAR inhibition, JNJ-61432059 is indicated at oral doses of 1–5 mg/kg in mice, guided by the published corneal kindling ED50 of 1.3 mg/kg and >90% hippocampal receptor occupancy at 10 mg/kg [1]. The compound's clean rotarod profile at all anticonvulsant doses enables researchers to dissect seizure-related phenotypes from drug-induced motor impairment—a critical confound when using non-selective AMPAR antagonists such as perampanel [1][2]. Chronic dosing at 5 mg/kg/day for 5 days has been validated without tolerance development [1].

Structural Biology and Subunit-Specific AMPAR Pharmacology

JNJ-61432059 is the only TARP γ-8 ligand with published high-resolution cryo-EM structures in both the open (PDB: 8AYO) and resting (PDB: 8AYL) states of the GluA1/A2-γ8 receptor complex, enabling structure-guided experimental design [1]. Its unique bifunctional modulation—negative at GluA1, positive at GluA2—makes it an essential tool for patch-clamp electrophysiology studies probing subunit-dependent gating modulation mechanisms, a property not replicated by LY-3130481 or JNJ-55511118 [1][2].

CNS Target Engagement and Receptor Occupancy Studies

JNJ-61432059 is uniquely supported by a published, fully parameterized brain exposure–receptor occupancy Hill model (ED50 = 2.9 mg/kg, brain EC50 = 77 ng/g, plasma EC50 = 362 ng/mL), enabling precise dose selection for ex vivo autoradiography or PET tracer validation studies in rodent hippocampus [1]. The species-specific glucuronidation profile (rat > mouse/human) should inform species selection: mice are recommended for in vivo pharmacology, while hepatic clearance in rats is elevated due to UGT-mediated O-glucuronidation [1].

Medicinal Chemistry Benchmarking of TARP γ-8 Scaffolds

The pyrazolopyrimidine core of JNJ-61432059 represents a validated scaffold with demonstrated advantages over imidazopyrazine-based TARP γ-8 ligands in microsomal stability and efflux ratio [1]. Medicinal chemistry teams developing next-generation TARP γ-8 modulators can use JNJ-61432059 as a benchmark control compound, with its comprehensive in vitro ADME panel (HLM/RLM extraction ratios, MDCK-MDR1 permeability, CYP inhibition profile: CYP2C8 IC50 = 3.0 μM, CYP2C9 IC50 = 1.9 μM, hERG IC50 >10 μM) and in vivo PK parameters in mouse (Cl = 40 mL/min/kg, Cmax = 2,037 ng/mL at 10 mg/kg p.o.) providing well-defined comparator data [1].

Application

Selection Property

Validation Focus

Forebrain AMPAR pathway studies

TARP γ-8 selectivity, no motor confound

Corneal kindling model endpoint; rotarod safety endpoint monitoring

AMPAR subunit gating studies

Cryo-EM validated binding, bifunctional modulation

GluA1/GluA2 modulatory polarity validation; patch-clamp electrophysiology

CNS receptor occupancy studies

Published brain exposure-occupancy model

Dose-occupancy relationship validation; ex vivo autoradiography

TARP γ-8 scaffold benchmarking

Pyrazolopyrimidine core ADME profile

Microsomal stability, efflux ratio review; CYP inhibition panel context

• [1] Savall, B.M.; Wu, D.; Swanson, D.M.; Seierstad, M.; Wu, N.; Vives Martinez, J.; García Olmos, B.; Lord, B.; Coe, K.; Koudriakova, T.; Lovenberg, T.W.; Carruthers, N.I.; Maher, M.P.; Ameriks, M.K. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators. ACS Med. Chem. Lett. 2019, 10(3), 267–272. View Source
• [2] Zhang, D.; Lape, R.; Shaikh, S.A.; Kohegyi, B.K.; Watson, J.F.; Cais, O.; Nakagawa, T.; Greger, I.H. Modulatory mechanisms of TARP γ8-selective AMPA receptor therapeutics. Nat. Commun. 2023, 14, 1659. View Source